Cas no 882654-36-6 (Cyclohexaneacetic acid, 2-amino-, ethyl ester, (1R,2R)-rel-)
Cyclohexaneacetic acid, 2-amino-, ethyl ester, (1R,2R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexaneacetic acid, 2-amino-, ethyl ester, (1R,2R)-rel-
-
- Inchi: 1S/C10H19NO2/c1-2-13-10(12)7-8-5-3-4-6-9(8)11/h8-9H,2-7,11H2,1H3/t8-,9-/m1/s1
- InChI Key: MMZYTMMUZVEWAH-RKDXNWHRSA-N
- SMILES: [C@H]1(CC(OCC)=O)CCCC[C@H]1N
Cyclohexaneacetic acid, 2-amino-, ethyl ester, (1R,2R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-696526-0.05g |
rac-ethyl 2-[(1R,2R)-2-aminocyclohexyl]acetate |
882654-36-6 | 0.05g |
$1560.0 | 2023-03-10 | ||
| Enamine | EN300-696526-0.1g |
rac-ethyl 2-[(1R,2R)-2-aminocyclohexyl]acetate |
882654-36-6 | 0.1g |
$1635.0 | 2023-03-10 | ||
| Enamine | EN300-696526-0.25g |
rac-ethyl 2-[(1R,2R)-2-aminocyclohexyl]acetate |
882654-36-6 | 0.25g |
$1708.0 | 2023-03-10 | ||
| Enamine | EN300-696526-0.5g |
rac-ethyl 2-[(1R,2R)-2-aminocyclohexyl]acetate |
882654-36-6 | 0.5g |
$1783.0 | 2023-03-10 | ||
| Enamine | EN300-696526-1.0g |
rac-ethyl 2-[(1R,2R)-2-aminocyclohexyl]acetate |
882654-36-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-696526-2.5g |
rac-ethyl 2-[(1R,2R)-2-aminocyclohexyl]acetate |
882654-36-6 | 2.5g |
$3641.0 | 2023-03-10 | ||
| Enamine | EN300-696526-5.0g |
rac-ethyl 2-[(1R,2R)-2-aminocyclohexyl]acetate |
882654-36-6 | 5.0g |
$5387.0 | 2023-03-10 | ||
| Enamine | EN300-696526-10.0g |
rac-ethyl 2-[(1R,2R)-2-aminocyclohexyl]acetate |
882654-36-6 | 10.0g |
$7988.0 | 2023-03-10 |
Cyclohexaneacetic acid, 2-amino-, ethyl ester, (1R,2R)-rel- Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on Cyclohexaneacetic acid, 2-amino-, ethyl ester, (1R,2R)-rel-
Cyclohexaneacetic Acid, 2-Amino-, Ethyl Ester, (1R,2R)-rel- (CAS No. 882654-36-6): A Comprehensive Overview
Cyclohexaneacetic acid, 2-amino-, ethyl ester, (1R,2R)-rel- (CAS No. 882654-36-6) is a specialized chiral compound with significant potential in pharmaceutical and fine chemical applications. This ester derivative of 2-aminocyclohexaneacetic acid has garnered attention due to its unique stereochemistry and versatile reactivity. The (1R,2R)-rel- configuration indicates its relative stereochemistry, making it particularly valuable for asymmetric synthesis and drug development.
The growing interest in chiral building blocks for drug discovery has positioned this compound as a valuable intermediate. Researchers are increasingly focusing on stereoselective synthesis methods to create such molecules with high enantiomeric purity. The ethyl ester group in Cyclohexaneacetic acid, 2-amino-, ethyl ester enhances its solubility and makes it more amenable to various chemical transformations, which is why it's frequently discussed in organic chemistry forums and research papers.
From a chemical properties perspective, this compound demonstrates typical characteristics of both amino acids and cyclohexane derivatives. The cyclohexane ring provides structural rigidity, while the amino and ester functional groups offer sites for further chemical modifications. This dual functionality makes CAS 882654-36-6 particularly interesting for medicinal chemistry applications where such structural features are often sought after.
In the pharmaceutical industry, compounds like 2-aminocyclohexaneacetic acid ethyl ester serve as crucial intermediates for the synthesis of more complex molecules. The current trend toward targeted drug delivery and personalized medicine has increased demand for such chiral intermediates. Many researchers are investigating its potential in creating novel CNS-active compounds, given the structural similarity to known neuromodulators.
The synthesis of (1R,2R)-rel-2-amino-cyclohexaneacetic acid ethyl ester typically involves multi-step processes starting from cyclohexene derivatives. Recent advances in asymmetric catalysis have improved the efficiency of producing such stereochemically defined compounds. The development of more sustainable synthetic routes using green chemistry principles is currently a hot topic in relation to such specialty chemicals.
Analytical characterization of Cyclohexaneacetic acid, 2-amino-, ethyl ester involves standard techniques including NMR spectroscopy, mass spectrometry, and chiral HPLC. The compound's purity and stereochemical integrity are critical parameters for its applications, especially in pharmaceutical contexts where regulatory requirements are stringent. Recent discussions in scientific communities have focused on developing more sensitive analytical methods for such chiral compounds.
From a commercial perspective, CAS 882654-36-6 remains a niche product with limited but growing market demand. Suppliers typically offer it in research quantities, with pricing reflecting its specialized nature. The compound's market dynamics are influenced by trends in chiral drug development and asymmetric synthesis technologies. Current market analyses suggest steady growth in demand for such stereochemically defined intermediates.
Storage and handling of Cyclohexaneacetic acid, 2-amino-, ethyl ester, (1R,2R)-rel- require standard laboratory precautions for amino acid derivatives. The compound should be protected from moisture and stored under inert atmosphere when necessary. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed when working with this material.
Future research directions for this compound likely include exploration of its biological activity profile and development of more efficient synthetic routes. The pharmaceutical industry's continued focus on chiral therapeutics ensures ongoing interest in such building blocks. Additionally, applications in material science and catalysis may emerge as researchers discover new uses for this versatile molecule.
For researchers working with Cyclohexaneacetic acid, 2-amino-, ethyl ester, recent literature suggests several promising derivatization pathways. The amino group can be protected or modified, while the ester can be hydrolyzed or transformed into other functional groups. Such flexibility makes this compound a valuable tool for medicinal chemistry projects and structure-activity relationship studies.
In conclusion, Cyclohexaneacetic acid, 2-amino-, ethyl ester, (1R,2R)-rel- (CAS No. 882654-36-6) represents an important chiral building block with diverse potential applications. Its unique structural features and stereochemistry make it particularly valuable for pharmaceutical research and development. As the chemical industry continues to emphasize stereoselective synthesis and green chemistry approaches, compounds like this will likely see increased utilization in both academic and industrial settings.
882654-36-6 (Cyclohexaneacetic acid, 2-amino-, ethyl ester, (1R,2R)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)